N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C17H19NO5/c1-20-12-8-11(9-13(10-12)21-2)18-17(19)16-14(22-3)6-5-7-15(16)23-4/h5-10H,1-4H3,(H,18,19)
• InChI Key: WYUQBCIBMWSVAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H19NO5
• Molecular Weight: 317.34 g/mol

Description

N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide, also known as 2C-H, is a synthetic chemical compound that belongs to the phenethylamine family. It was first synthesized in 1932 by chemist Alexander Shulgin and has since been used in scientific research to understand its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide involves its binding to the 5-HT2A receptor, which leads to the activation of downstream signaling pathways. This activation has been found to modulate the release of neurotransmitters such as dopamine and glutamate, which are involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide has been found to induce changes in behavior and perception in animal models and humans. These changes include alterations in mood, perception, and cognitive processing. The compound has also been found to have analgesic properties, which may be related to its interaction with the serotonin system.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide in lab experiments include its selectivity for the 5-HT2A receptor, which allows for the specific study of the serotonin system. The compound is also relatively easy to synthesize and purify, making it readily available for research purposes. However, the limitations of using the compound include its potential for abuse and the lack of information on its long-term effects.

Future Directions

For the research on N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide include the study of its effects on other serotonin receptors and the development of more selective compounds for the study of the serotonin system. The compound may also have potential therapeutic applications, such as in the treatment of depression or chronic pain. However, further research is needed to determine its safety and efficacy for these purposes.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide involves the reaction of 3,5-dimethoxyaniline with 2,6-dimethoxybenzoyl chloride in the presence of a base such as pyridine or triethylamine. The resulting product is then purified using various techniques such as recrystallization or chromatography. The purity and yield of the final product can be determined using spectroscopic techniques such as NMR or IR.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2,6-dimethoxybenzamide has been used in scientific research to understand its mechanism of action and physiological effects. It has been found to interact with the serotonin receptors in the brain, specifically the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This interaction has led to the compound being used as a tool to study the role of the serotonin system in these processes.